2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide

• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 2-methoxy-N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C19H22N2O5S/c1-25-18-7-3-2-6-17(18)19(22)21-14-8-10-16(11-9-14)27(23,24)20-13-15-5-4-12-26-15/h2-3,6-11,15,20H,4-5,12-13H2,1H3,(H,21,22)
• InChI Key: FIUOOADUTWYRBL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCC3CCCO3

Description

2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide, also known as MRS 2578, is a selective antagonist of the P2Y6 receptor. It is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. In

Mechanism of Action

2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 is a selective antagonist of the P2Y6 receptor. The P2Y6 receptor is a G protein-coupled receptor that is activated by uridine diphosphate (UDP). The activation of the P2Y6 receptor has been shown to play a role in various physiological processes, such as inflammation and immune response. 2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 inhibits the activation of the P2Y6 receptor by binding to it and preventing the binding of UDP.
Biochemical and physiological effects:
2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It has also been shown to inhibit the activation of nuclear factor-kappa B, which is a transcription factor that plays a role in inflammation and immune response.

Advantages and Limitations for Lab Experiments

2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 has several advantages for lab experiments. It is a selective antagonist of the P2Y6 receptor, which allows for specific targeting of this receptor. It has also been shown to have low toxicity and good pharmacokinetic properties. However, there are also limitations to the use of 2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 in lab experiments. It is a chemical compound that requires specialized equipment and expertise for synthesis. It is also relatively expensive, which may limit its use in some labs.

Future Directions

There are several future directions for the study of 2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578. One area of research is the potential use of 2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 in the treatment of cancer. It has been shown to inhibit the growth of cancer cells, and further studies could explore its potential as a cancer treatment. Another area of research is the potential use of 2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 in the treatment of neurodegenerative diseases, such as Alzheimer's disease. It has been shown to have neuroprotective effects, and further studies could explore its potential as a treatment for these diseases. Additionally, further studies could explore the potential use of 2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 in combination with other drugs for the treatment of various diseases.

Synthesis Methods

2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 can be synthesized by several methods. One of the most common methods is the reaction of 4-amino-N-(2-methoxyphenyl)benzamide with tetrahydro-2-furanmethanamine in the presence of sulfuric acid. The resulting compound is then treated with sodium hydroxide and chlorosulfonic acid to yield 2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578.

Scientific Research Applications

2-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide 2578 has been studied extensively for its potential therapeutic applications in various fields of medicine. It has been shown to be effective in the treatment of inflammatory diseases, such as arthritis and asthma. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.